Cas no 89909-51-3 (4-Bromo-3,5-dimethyl-1H-pyrrole-2-carbaldehyde)

4-Bromo-3,5-dimethyl-1H-pyrrole-2-carbaldehyde is a brominated pyrrole derivative featuring a formyl functional group at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds and pharmaceutical building blocks. The presence of both bromine and aldehyde groups enhances its reactivity, enabling selective functionalization through cross-coupling reactions or nucleophilic additions. Its stable crystalline form ensures ease of handling and storage. The dimethyl substitution pattern contributes to steric control in subsequent reactions, making it valuable for constructing complex molecular architectures. This reagent is commonly employed in medicinal chemistry and materials science research due to its well-defined reactivity profile.

4-Bromo-3,5-dimethyl-1H-pyrrole-2-carbaldehyde structure

89909-51-3 structure

Product Name:4-Bromo-3,5-dimethyl-1H-pyrrole-2-carbaldehyde

CAS No:89909-51-3

MF:C₇H₈BrNO

MW:202.04852104187

MDL:MFCD08234561

CID:712461

PubChem ID:44718432

Update Time:2025-05-27

4-Bromo-3,5-dimethyl-1H-pyrrole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-3,5-dimethyl-1H-pyrrole-2-carbaldehyde
- 1H-Pyrrole-2-carboxaldehyde,4-bromo-3,5-dimethyl-
- 4‐BROMO‐3,5‐DIMETHYL‐1H‐PYRROLE‐2‐CARBALDEHYDE
- 1H-Pyrrole-2-carboxaldehyde,4-bromo-3,5-dimethyl
- 4-Brom-3,5-dimethyl-pyrrol-2-carbaldehyd
- 4-bromo-3,5-dimethyl-pyrrole-2-carbaldehyde
- 4-bromo-3,5-dimethylpyrrole-2-carboxaldehyde
- AK126216
- MZWOWXCHTRXTRI-UHFFFAOYSA-N
- FCH1324373
- AB43595
- AX8094983
- 4-bromo-3,5-dimethyl-pyrrole-2-carboxaldehyde
- 4-Bromo-3,5-dimethyl-1H-pyrrole-2-carboxaldehyde (ACI)
- 89909-51-3
- DTXSID10660331
- SY111682
- C77036
- AKOS016012922
- MFCD08234561
- CS-0153486
- DB-078545
- SCHEMBL2543556
- DS-5146
- MDL： MFCD08234561
- Inchi： 1S/C7H8BrNO/c1-4-6(3-10)9-5(2)7(4)8/h3,9H,1-2H3
- InChI Key： MZWOWXCHTRXTRI-UHFFFAOYSA-N
- SMILES： O=CC1=C(C)C(Br)=C(C)N1

Computed Properties

Exact Mass: 200.97900
Monoisotopic Mass: 200.979
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 140
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 32.9
XLogP3: 2

Experimental Properties

Boiling Point: 294.2±35.0°C at 760 mmHg
PSA: 32.86000
LogP: 2.20650

4-Bromo-3,5-dimethyl-1H-pyrrole-2-carbaldehyde Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Inert atmosphere,2-8°C

4-Bromo-3,5-dimethyl-1H-pyrrole-2-carbaldehyde Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Bromo-3,5-dimethyl-1H-pyrrole-2-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A109007655-250mg	4-Bromo-3,5-dimethyl-1H-pyrrole-2-carbaldehyde	89909-51-3	95%	250mg	$189.66	2023-08-31
Alichem	A109007655-1g	4-Bromo-3,5-dimethyl-1H-pyrrole-2-carbaldehyde	89909-51-3	95%	1g	$456.75	2023-08-31
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-WD841-50mg	4-Bromo-3,5-dimethyl-1H-pyrrole-2-carbaldehyde	89909-51-3	95+%	50mg	143.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-WD841-200mg	4-Bromo-3,5-dimethyl-1H-pyrrole-2-carbaldehyde	89909-51-3	95+%	200mg	358.0CNY	2021-07-12
Ambeed	A163271-100mg	4-Bromo-3,5-dimethyl-1H-pyrrole-2-carbaldehyde	89909-51-3	95%	100mg	$44.0	2025-04-15
Ambeed	A163271-250mg	4-Bromo-3,5-dimethyl-1H-pyrrole-2-carbaldehyde	89909-51-3	95%	250mg	$70.0	2025-04-15
Ambeed	A163271-1g	4-Bromo-3,5-dimethyl-1H-pyrrole-2-carbaldehyde	89909-51-3	95%	1g	$179.0	2025-04-15
Ambeed	A163271-5g	4-Bromo-3,5-dimethyl-1H-pyrrole-2-carbaldehyde	89909-51-3	95%	5g	$605.0	2025-04-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-WD841-100mg	4-Bromo-3,5-dimethyl-1H-pyrrole-2-carbaldehyde	89909-51-3	95+%	100mg	117CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-WD841-250mg	4-Bromo-3,5-dimethyl-1H-pyrrole-2-carbaldehyde	89909-51-3	95+%	250mg	285CNY	2021-05-08

4-Bromo-3,5-dimethyl-1H-pyrrole-2-carbaldehyde Production Method

Production Method 1

2199-58-8

89909-51-3

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Catalysts: Benzoyl peroxide Solvents: Carbon tetrachloride ; reflux

Reference

: Indolin-2-ones with High in Vivo Efficacy in a Model for Multiple Sclerosis

Bouerat, Laeetitia; Fensholdt, Jef; Liang, Xifu; Havez, Sophie; Nielsen, Simon F.; et al, Journal of Medicinal Chemistry, 2005, 48(17), 5412-5414

Production Method 2

2199-58-8

89909-51-3

Reaction Conditions

1.1 Reagents: 1,3-Dibromo-5,5-dimethylhydantoin Solvents: Tetrahydrofuran ; 10 min, -78 °C; 5 h, -78 °C → rt
1.2 Reagents: Potassium bisulfate Solvents: Water

Reference

: Synthesis and Structure-Activity Relationships of Tambjamines and B-Ring Functionalized Prodiginines as Potent Antimalarials

Kancharla, Papireddy; Kelly, Jane Xu; Reynolds, Kevin A., Journal of Medicinal Chemistry, 2015, 58(18), 7286-7309